4-(4-Fluorophenoxy)picolinimidamide hydrochloride

• CAS No.: 1179361-99-9
• Molecular Formula: C12H11ClFN3O
• Molecular Weight: 267.68 g/mol
• IUPAC Name: 4-(4-fluorophenoxy)pyridine-2-carboximidamide;hydrochloride
• InChI: InChI=1S/C12H10FN3O.ClH/c13-8-1-3-9(4-2-8)17-10-5-6-16-11(7-10)12(14)15;/h1-7H,(H3,14,15);1H
• InChI Key: FJSKESOIDVFYOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC(=NC=C2)C(=N)N)F.Cl

Description

4-(4-Fluorophenoxy)picolinimidamide hydrochloride is a chemical compound with the molecular formula C12H11ClFN3O and a molecular weight of 267.69 g/mol . It is primarily used for research purposes and is not intended for human use .

Preparation Methods

The synthesis of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride involves several stepsThe reaction conditions often involve the use of specific reagents and catalysts to ensure the desired product is obtained with high purity . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research needs .

Chemical Reactions Analysis

4-(4-Fluorophenoxy)picolinimidamide hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(4-Fluorophenoxy)picolinimidamide hydrochloride has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and develop new synthetic methods.

Biology: It is used in biological research to study the effects of fluorinated compounds on biological systems.

Medicine: It is used in medicinal chemistry research to develop new pharmaceutical compounds with potential therapeutic effects.

Industry: It is used in the development of new materials and chemicals for industrial applications.

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenoxy)picolinimidamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and research context .

Comparison with Similar Compounds

4-(4-Fluorophenoxy)picolinimidamide hydrochloride can be compared with other similar compounds, such as:

• 4-(4-Chlorophenoxy)picolinimidamide hydrochloride
• 4-(4-Bromophenoxy)picolinimidamide hydrochloride
• 4-(4-Methylphenoxy)picolinimidamide hydrochloride

These compounds share a similar core structure but differ in the substituents attached to the phenoxy group. The unique properties of this compound, such as its fluorine substituent, may confer specific advantages in certain research applications .